![molecular formula C10H13ClN2O B1284645 4-Amino-2-chloro-N-isopropylbenzamide CAS No. 926256-14-6](/img/structure/B1284645.png)
4-Amino-2-chloro-N-isopropylbenzamide
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Overview
Description
4-Amino-2-chloro-N-isopropylbenzamide is a useful research compound. Its molecular formula is C10H13ClN2O and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
4-Amino-2-chloro-N-isopropylbenzamide, while not directly studied, is closely related to compounds that have been synthesized for various applications in scientific research. For instance, the synthesis of 2-Amino-5-chloro-N,3-dimethylbenzamide, a similar compound, involved chlorination, oxidation, and ammonolysis, highlighting its utility in developing fine chemical intermediates (Zhang Zho, 2014). Additionally, the study of molar refraction and polarizability of related compounds, such as 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate, provides insights into their physical and chemical properties (R. Sawale et al., 2016).
Bioreductive Properties
The reductive chemistry of similar compounds, such as 5-[N,N-Bis(2-chloroethyl)amino]-2,4-dinitrobenzamide, demonstrates the potential of these chemicals in bioreductive applications. This particular study explored the selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction (B. Palmer et al., 1995).
Gastroprokinetic Activity
The synthesis and evaluation of compounds such as N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide and related compounds have been linked to potent gastroprokinetic activity. This sheds light on the potential use of similar compounds in medical research and pharmacology (S. Kalo et al., 1995).
Thermodynamic Studies
Thermodynamic studies of related compounds, like 2-amino-4-chloro-6-methoxypyrimidine, provide vital information on solubility and other physical characteristics essential for various scientific applications (Ganbing Yao et al., 2017).
Transformation and Excretion in Biological Systems
Investigations into the transformation and excretion of drugs like 4-amino-5-chloro-N-[2-(diethylamino)-ethyl]-2-methoxybenzamide in biological systems can offer valuable information on metabolism and bioavailability, relevant for both drug development and toxicological studies (T. Arita et al., 1970).
Anticonvulsant Activity
Research on 4-aminobenzamides, including those with similar structures, has shown anticonvulsant effects, suggesting the potential of this compound in neurological research and therapy (C. Clark et al., 1984).
Safety and Hazards
Properties
IUPAC Name |
4-amino-2-chloro-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O/c1-6(2)13-10(14)8-4-3-7(12)5-9(8)11/h3-6H,12H2,1-2H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQLLYWSYNFDCJO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(C=C(C=C1)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80588331 |
Source
|
Record name | 4-Amino-2-chloro-N-(propan-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80588331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
926256-14-6 |
Source
|
Record name | 4-Amino-2-chloro-N-(propan-2-yl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80588331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.